Cas no 14642-47-8 (Pentitol, 1,3-dideoxy-)

• Product Name: Pentitol, 1,3-dideoxy-
• CAS No: 14642-47-8
• MF: C₅H₁₂O₃
• MW: 120.146982192993
• CID: 5305661
• Update Time: 2025-04-23

Pentitol, 1,3-dideoxy- Chemical and Physical Properties

Names and Identifiers

• Pentitol, 1,3-dideoxy-

• Inchi： 1S/C5H12O3/c1-4(7)2-5(8)3-6/h4-8H,2-3H2,1H3
• InChI Key： MOIOWCZVZKHQIC-UHFFFAOYSA-N
• SMILES： CC(CC(CO)O)O

Additional information on Pentitol, 1,3-dideoxy-

Pentitol, 1,3-dideoxy- (CAS No. 14642-47-8): Properties, Applications, and Industry Insights

Pentitol, 1,3-dideoxy- (CAS No. 14642-47-8) is a specialized sugar alcohol derivative that has gained significant attention in pharmaceutical and biochemical research. This compound, structurally related to pentitols like xylitol and ribitol, exhibits unique properties due to its deoxygenation at the 1 and 3 positions. The growing interest in sugar alcohol derivatives for drug development and specialty chemicals makes this compound particularly relevant in current research trends.

The molecular structure of 1,3-dideoxypentitol contributes to its stability and solubility characteristics, which are crucial for applications in biocatalysis and chiral synthesis. Researchers are particularly interested in how the absence of hydroxyl groups at positions 1 and 3 affects its hydrogen bonding capacity and interaction with biological systems. These properties are being explored in the development of pharmaceutical intermediates and specialty sweeteners with modified metabolic pathways.

Recent advancements in green chemistry have highlighted the potential of Pentitol, 1,3-dideoxy- as a building block for sustainable materials. Its derivatization possibilities make it valuable for creating biodegradable polymers and non-toxic plasticizers, addressing current environmental concerns about petroleum-based products. The compound's compatibility with enzymatic processes aligns well with the industry's shift toward biobased chemicals and circular economy principles.

In the food and cosmetic industries, modified pentitol derivatives like 1,3-dideoxypentitol are being investigated for their potential as low-calorie sweeteners and humectants. Unlike conventional sugar alcohols, its altered structure may offer different metabolic properties that could benefit diabetic formulations or oral care products. These applications are particularly relevant given the current consumer demand for functional ingredients and clean-label products.

The synthesis and purification of Pentitol, 1,3-dideoxy- present interesting challenges for process chemists. Recent publications have described improved methods for its production using catalytic hydrogenation or enzymatic modification of pentose precursors. These process innovations are critical for making this specialty chemical more accessible for commercial applications while maintaining high purity standards required by the pharmaceutical industry.

Analytical characterization of CAS 14642-47-8 requires specialized techniques due to its structural features. Modern HPLC methods with advanced detection systems and mass spectrometry have become essential tools for quality control. The compound's stability under various conditions is another active area of investigation, particularly for formulation scientists working on drug delivery systems and excipient development.

Market analysts predict growing demand for specialized sugar derivatives like 1,3-dideoxypentitol in coming years. The global shift toward precision medicine and personalized nutrition creates opportunities for novel carbohydrate-based compounds with tailored properties. Manufacturers are responding by developing scalable production processes and exploring new applications in nutraceuticals and cosmeceuticals.

From a regulatory perspective, Pentitol, 1,3-dideoxy- falls into the category of generally recognized as safe (GRAS) substances when used appropriately. However, specific applications may require additional safety assessments, especially for pharmaceutical uses. The compound's toxicological profile and metabolic fate are subjects of ongoing research to fully understand its potential benefits and limitations.

The scientific literature reveals increasing interest in the stereochemical properties of 1,3-dideoxy pentitols and their role in molecular recognition processes. These fundamental studies contribute to our understanding of carbohydrate-protein interactions and may lead to breakthroughs in glycotherapeutics and diagnostic reagents. The compound's unique structure makes it a valuable probe for studying enzyme specificity in carbohydrate metabolism.

Future research directions for CAS 14642-47-8 include exploring its potential in glycoengineering and bioconjugation technologies. The development of efficient synthetic routes to produce enantiomerically pure forms of this compound could open new possibilities in asymmetric synthesis and chiral catalysis. These advancements would significantly enhance its utility in fine chemical and pharmaceutical manufacturing.